Cas no 1805593-16-1 (5-Bromo-4-cyano-2-ethylbenzoic acid)

• Product Name: 5-Bromo-4-cyano-2-ethylbenzoic acid
• CAS No: 1805593-16-1
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5009710
• Update Time: 2025-11-06

5-Bromo-4-cyano-2-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-2-ethylbenzoic acid

• Inchi： 1S/C10H8BrNO2/c1-2-6-3-7(5-12)9(11)4-8(6)10(13)14/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： UWOGBALULVZCQX-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(=C(C(=O)O)C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 5-Bromo-4-cyano-2-ethylbenzoic acid

Comprehensive Overview of 5-Bromo-4-cyano-2-ethylbenzoic acid (CAS No. 1805593-16-1)

5-Bromo-4-cyano-2-ethylbenzoic acid (CAS No. 1805593-16-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of benzoic acid derivatives, which are widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. The presence of bromo and cyano functional groups in its molecular structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for halogenated benzoic acids like 5-Bromo-4-cyano-2-ethylbenzoic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioconjugation reagents. The compound's ethyl substituent further enhances its lipophilicity, making it suitable for targeting specific biological pathways.

One of the most frequently asked questions about 5-Bromo-4-cyano-2-ethylbenzoic acid revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. The compound's CAS No. 1805593-16-1 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

The growing interest in sustainable chemistry has also put 5-Bromo-4-cyano-2-ethylbenzoic acid in the spotlight. Industry leaders are exploring greener synthetic routes to minimize environmental impact while maintaining high yields. This aligns with the broader trend of green chemistry and circular economy initiatives, which are top priorities for modern chemical enterprises.

Another hot topic is the compound's role in precision medicine. With the rise of personalized therapeutics, researchers are investigating how 5-Bromo-4-cyano-2-ethylbenzoic acid can be tailored to interact with specific biomolecular targets. Its cyano group offers a reactive site for further functionalization, enabling the development of novel biocompatible materials and drug delivery systems.

From a commercial perspective, 5-Bromo-4-cyano-2-ethylbenzoic acid is available through specialized chemical suppliers who adhere to stringent quality control standards. Its CAS No. 1805593-16-1 ensures traceability and consistency, which are critical for industrial-scale applications. Companies involved in contract research organizations (CROs) and custom synthesis often list this compound in their portfolios to meet client demands.

In summary, 5-Bromo-4-cyano-2-ethylbenzoic acid (CAS No. 1805593-16-1) is a multifaceted compound with broad applicability in cutting-edge scientific fields. Its unique combination of halogenation, cyanation, and alkylation features positions it as a valuable asset for researchers and industries alike. As innovation in chemical synthesis and biomedical engineering continues to evolve, this compound is poised to play an even more prominent role in future advancements.